Cas no 29939-23-9 (1-Methyl-3-n-propyl-2-pyrazolin-5-one)

• Product Name: 1-Methyl-3-n-propyl-2-pyrazolin-5-one
• CAS No: 29939-23-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 915831
• Update Time: 2025-09-27

1-Methyl-3-n-propyl-2-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-n-propyl-2-pyrazolin-5-one
• 1-methyl-3-propyl-1H-pyrazol-5(4H)-one
• RULINAPACRUGOF-UHFFFAOYSA-N
• 1-methyl-3-propyl-4,5-dihydro-1H-pyrazol-5-one
• 2-methyl-5-propyl-4H-pyrazol-3-one
• 1-methyl-3-propyl-2-pyrazolin-5-one
• VZ21531
• 1-Methyl-3-propyl-2-pyrazoline-5-one
• 1-Methyl-3-n-propyl 2-pyrazolin-5-one
• ST50823692
• 2-Methyl-5-propyl-2,4-dihydro-3H-pyrazol-3-o

• Inchi： 1S/C7H12N2O/c1-3-4-6-5-7(10)9(2)8-6/h3-5H2,1-2H3
• InChI Key： RULINAPACRUGOF-UHFFFAOYSA-N
• SMILES： O=C1CC(CCC)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 32.7